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Compound of Interest

Compound Name: Gossyplure

Cat. No.: B013395 Get Quote

A comparative analysis of Gossyplure in combination with other compounds reveals enhanced

pest control efficacy, offering promising strategies for integrated pest management. The

addition of insecticides and other semiochemicals to Gossyplure formulations has been shown

to significantly reduce crop damage compared to the use of the pheromone alone.

Gossyplure, the sex pheromone of the pink bollworm (Pectinophora gossypiella), is a critical

tool for monitoring and controlling this major cotton pest. While effective in mating disruption,

recent research has focused on enhancing its performance through synergistic combinations

with other chemical compounds. This guide provides a comparative overview of the

performance of Gossyplure when combined with synergists, supported by experimental data,

detailed methodologies, and an exploration of the underlying biological pathways.

Performance Comparison of Gossyplure
Formulations
Field studies have demonstrated that combining Gossyplure with certain insecticides can lead

to a greater reduction in pink bollworm infestations than using Gossyplure alone. The following

table summarizes the key findings from a comparative study evaluating the efficacy of two

different slow-release Gossyplure formulations, Disrupt and NoMate PBW, with and without

the addition of the pyrethroid insecticide permethrin.
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Treatment
Formulation

Active Ingredients
Mean % Infested
Flowers

Mean % Damaged
Open Bolls

Disrupt (-) Gossyplure 2.8a 15.4a

Disrupt (+)
Gossyplure +

Permethrin
1.6b 10.2b

NoMate PBW (-) Gossyplure 1.5b 6.9c

NoMate PBW (+)
Gossyplure +

Permethrin
1.4b 6.5c

Insecticides Only Trichlorfon 1.3b 6.2c

Means in the same column followed by the same letter are not significantly different (P > 0.05).

Data sourced from "Combining gossyplure and insecticides in Pink bollWorm Control,"

California Agriculture, 1984.[1]

The data clearly indicates that the addition of permethrin to the Disrupt formulation led to a

statistically significant reduction in both infested flowers and damaged open bolls.[1] While a

similar trend was observed with the NoMate PBW formulation, the difference was not

statistically significant, suggesting that the baseline efficacy of the NoMate PBW formulation in

this study was already high.[1] It is noteworthy that the performance of the NoMate PBW

formulations and the insecticide-only treatment were comparable in terms of reducing boll

damage.[1]

Another study highlighted the synergistic effect of combining Gossyplure with 1-tetradecenal

formate (TF) and virelure. This combination resulted in a significant reduction in male pink

bollworm moth catches in pheromone-baited traps, as well as reduced boll infestations and

female mating, when compared to an insecticide control and an untreated check plot.[2]

Experimental Protocols
The following is a detailed methodology for a field trial designed to evaluate the synergistic

effects of insecticides with Gossyplure for the control of the pink bollworm.
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1. Experimental Site and Design: The study is conducted in commercial cotton fields. A

randomized complete block design is typically used, with each treatment replicated in multiple

fields (e.g., six fields per treatment).[1]

2. Treatment Groups:

Gossyplure formulation (e.g., Disrupt or NoMate PBW) without insecticide.

Gossyplure formulation with the addition of a synergistic compound (e.g., permethrin).

An insecticide-only control group.

An untreated control group.

3. Application of Treatments:

Gossyplure Formulations: Slow-release formulations such as Disrupt (flakes) or NoMate

PBW (fibers) are applied aerially.[1] The application rate for Gossyplure is typically around

0.002 to 0.003 pounds of active ingredient per acre.[1]

Synergist Application: Permethrin is added to the sticker used for the aerial application of the

Gossyplure formulations at a rate of approximately 0.004 pounds of active ingredient per

acre.[1]

Insecticide Control: A standard insecticide for pink bollworm control, such as trichlorfon, is

applied according to standard agricultural practices.[1]

4. Data Collection and Monitoring:

Moth Trap Catches: Gossyplure-baited delta traps are placed within each field (e.g., one per

quadrant) to monitor the male moth population. Traps are checked regularly (e.g., twice a

week), and the number of captured moths is recorded.[1]

Flower and Boll Infestation: A predetermined number of flowers and bolls (e.g., 100 flowers

and 25 bolls per quadrant) are randomly sampled from each field on a regular basis (e.g.,

twice weekly) to assess the level of infestation by pink bollworm larvae.[1]
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Open Boll Damage: Towards the end of the season, a larger sample of open bolls (e.g., 250

bolls per quadrant) is examined to determine the percentage of bolls damaged by the pest.

[1]

5. Statistical Analysis: The collected data on moth catches, flower infestation, and boll damage

are subjected to statistical analysis, typically using Analysis of Variance (ANOVA), to determine

if there are significant differences between the treatment groups.[1]

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow for a field experiment evaluating the

synergistic effects of a compound with Gossyplure.
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Caption: Experimental workflow for evaluating Gossyplure synergists.
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Olfactory Signaling Pathway in the Pink Bollworm
The perception of Gossyplure by the male pink bollworm moth is a complex process that

initiates a cascade of neurological events, ultimately leading to a behavioral response (mating).

While the complete signaling pathway is still under investigation, the following diagram

illustrates the current understanding of insect pheromone reception.
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Caption: Putative olfactory signaling pathway for Gossyplure.
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The process begins with Gossyplure molecules entering the pores of the male moth's

antennae and binding to Odorant Binding Proteins (OBPs). These proteins transport the

hydrophobic pheromone molecules through the aqueous sensillar lymph to the Odorant

Receptors (ORs) located on the dendritic membrane of olfactory sensory neurons. The binding

of Gossyplure to its specific OR, in complex with a co-receptor (Orco), is believed to trigger

the opening of ion channels. This leads to a depolarization of the neuron's membrane and the

generation of an action potential. This electrical signal is then transmitted to the antennal lobe

of the brain for processing and integration, ultimately resulting in the initiation of upwind flight

and mating behavior.

In conclusion, the synergistic application of compounds with Gossyplure presents a promising

avenue for enhancing the efficacy of pink bollworm management programs. Further research

into the identification of novel synergists and a deeper understanding of the underlying

biological mechanisms will be crucial for the development of more effective and sustainable

pest control strategies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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